Cas no 1247861-95-5 (Benzenemethanol, 3-ethoxy-α-2-propen-1-yl-)

• Product Name: Benzenemethanol, 3-ethoxy-α-2-propen-1-yl-
• CAS No: 1247861-95-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5167684
• Update Time: 2025-10-28

Benzenemethanol, 3-ethoxy-α-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)but-3-en-1-ol
• Benzenemethanol, 3-ethoxy-α-2-propen-1-yl-

• Inchi： 1S/C12H16O2/c1-3-6-12(13)10-7-5-8-11(9-10)14-4-2/h3,5,7-9,12-13H,1,4,6H2,2H3
• InChI Key： VPCIFHURHSEZPS-UHFFFAOYSA-N
• SMILES： OC(CC=C)C1C=CC=C(C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Additional information on Benzenemethanol, 3-ethoxy-α-2-propen-1-yl-

Comprehensive Overview of Benzenemethanol, 3-ethoxy-α-2-propen-1-yl- (CAS No. 1247861-95-5)

Benzenemethanol, 3-ethoxy-α-2-propen-1-yl- (CAS No. 1247861-95-5) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and fine chemicals. This compound, characterized by its unique molecular structure combining a benzene ring with an ether and propenyl group, is widely utilized in the development of high-value aromatic compounds. Its versatility makes it a subject of interest for researchers and industries aiming to innovate in sustainable chemistry and green synthesis.

The growing demand for eco-friendly fragrance ingredients and bio-based chemicals has positioned Benzenemethanol, 3-ethoxy-α-2-propen-1-yl- as a key player in modern applications. With increasing consumer awareness about clean-label products, this compound is often explored for its potential in natural fragrance formulations. Its structural properties allow it to mimic naturally occurring aromatic molecules, making it a preferred choice for perfume manufacturers and cosmetic chemists.

From a technical perspective, the synthesis of Benzenemethanol, 3-ethoxy-α-2-propen-1-yl- involves advanced organic synthesis techniques, including catalyzed etherification and allylation reactions. Researchers are particularly interested in optimizing its production to reduce environmental impact, aligning with global trends like circular economy and carbon footprint reduction. The compound's stability and compatibility with other functional groups further enhance its applicability in multi-step synthetic pathways.

In the pharmaceutical sector, Benzenemethanol, 3-ethoxy-α-2-propen-1-yl- is investigated for its role as a building block in drug development. Its molecular framework is conducive to modifications that can yield bioactive derivatives, potentially useful in targeted therapies. This aligns with the rising demand for precision medicine and personalized healthcare solutions, topics frequently searched in scientific databases and AI-driven research tools.

For industrial applications, the compound's solubility properties and thermal stability are critical factors. Manufacturers often seek data on its compatibility with polymers and solvent systems, addressing common queries in material science forums. Additionally, its potential use in advanced coatings and adhesive formulations is a trending topic, reflecting the broader shift toward high-performance materials.

Regulatory compliance and safety assessments are also pivotal for Benzenemethanol, 3-ethoxy-α-2-propen-1-yl-. While not classified as hazardous, its handling requires adherence to Good Manufacturing Practices (GMP) and REACH guidelines. This aspect resonates with professionals searching for chemical safety protocols and regulatory updates in the specialty chemicals domain.

In summary, Benzenemethanol, 3-ethoxy-α-2-propen-1-yl- (CAS No. 1247861-95-5) exemplifies the intersection of innovation and practical utility in organic chemistry. Its relevance to sustainable development goals, coupled with its diverse applications, ensures its continued prominence in both academic and industrial research. As the scientific community prioritizes green chemistry and efficient synthesis, this compound remains a focal point for future advancements.